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Compound of Interest

Compound Name:

1-[4-

(Aminomethyl)phenyl]pyrrolidin-2-

one

Cat. No.: B1270635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and laboratory use

of 1-[4-(Aminomethyl)phenyl]pyrrolidin-2-one. The information herein is compiled from

safety data for structurally related compounds and general laboratory best practices, as specific

data for this compound is limited.

Chemical and Physical Properties
Quantitative data for 1-[4-(Aminomethyl)phenyl]pyrrolidin-2-one is not readily available. The

following table summarizes known properties of related pyrrolidinone compounds to provide an

estimate of characteristics.
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Property
Value (for related
compounds)

Citation

Molecular Formula C11H14N2O [1]

Molecular Weight
190.24 g/mol (base) / 226.70

g/mol (HCl salt)
[2]

Physical State
Likely a solid at room

temperature.
[3]

Boiling Point
189 - 190 °F / 87 - 88 °C (for

Pyrrolidine)

Density
0.852 g/cm3 (at 77 °F / 25 °C

for Pyrrolidine)

Solubility Soluble in water. [3]

Partition Coefficient (log Pow)
0.22 (at 77 °F / 25 °C for

Pyrrolidine)

Safety and Hazard Information
As a specific Safety Data Sheet (SDS) for 1-[4-(Aminomethyl)phenyl]pyrrolidin-2-one is not

available, the hazard profile is inferred from related compounds like 1-Phenyl-2-pyrrolidinone

and other pyrrolidine derivatives.[4][5]

Potential Hazards:

Skin Irritation: May cause skin irritation.[4][5]

Eye Irritation: May cause serious eye irritation.[4][5]

Respiratory Irritation: May cause respiratory irritation if inhaled.[4][5]

Harmful if Swallowed: Ingestion may be harmful.

Precautionary Measures:
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Use in a well-ventilated area, preferably under a chemical fume hood.[6]

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,

and a lab coat.[7]

Avoid breathing dust, fumes, or vapors.[7]

Wash hands thoroughly after handling.[6]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Keep away from heat, sparks, and open flames.[6]

Handling and Storage Protocols
General Handling Workflow
The following diagram outlines the general workflow for handling 1-[4-
(Aminomethyl)phenyl]pyrrolidin-2-one powder in a laboratory setting.
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General Workflow for Handling Chemical Powder

Don Personal Protective Equipment (PPE)
(Lab coat, gloves, safety glasses)

Work in a Ventilated Area
(e.g., Chemical Fume Hood)

Retrieve Compound from Storage

Allow to Equilibrate to Room Temperature

Weigh the Desired Amount

Dissolve in Appropriate Solvent

Properly Label the Solution

Return Stock Compound to Storage

Clean Work Area and Dispose of Waste

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: General laboratory workflow for handling solid chemical compounds.
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Storage Conditions
Proper storage is crucial to maintain the integrity of the compound.

Parameter Recommendation Citation

Temperature

Store in a cool, dry place.

Recommended storage at 2-

8°C for long-term stability.

[8]

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen) if possible, as some

related compounds may be

sensitive to air and moisture.

[3]

Container

Keep in a tightly sealed, light-

resistant container to prevent

degradation from light and

moisture.

[3][6]

Incompatibilities

Avoid storage with strong

oxidizing agents, strong acids,

and strong bases.

[3][6]

Experimental Protocols
Preparation of a Stock Solution
This protocol describes the preparation of a stock solution from the solid form of 1-[4-
(Aminomethyl)phenyl]pyrrolidin-2-one (or its hydrochloride salt).

Materials:

1-[4-(Aminomethyl)phenyl]pyrrolidin-2-one (solid)

Appropriate solvent (e.g., sterile, nuclease-free water, DMSO, or ethanol)

Calibrated analytical balance
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Spatula

Weighing paper or boat

Volumetric flask

Pipettes

Vortex mixer or sonicator

Sterile, light-protecting storage tubes

Procedure:

Preparation: Ensure all glassware is clean and dry. Work in a chemical fume hood.

Weighing: Tare the analytical balance with a clean weighing boat. Carefully weigh the

desired mass of the compound.

Transfer: Transfer the weighed compound into a volumetric flask of the appropriate size.

Dissolution: Add a portion of the chosen solvent to the volumetric flask, approximately half of

the final volume.

Mixing: Gently swirl the flask to dissolve the compound. If necessary, use a vortex mixer or

sonicator to aid dissolution.

Final Volume: Once the solid is completely dissolved, add the solvent to the calibration mark

on the volumetric flask.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Aliquoting and Storage: Aliquot the stock solution into smaller, clearly labeled, light-protecting

tubes for storage at the recommended temperature (e.g., -20°C or -80°C) to minimize freeze-

thaw cycles.

Potential Degradation Pathways
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While specific stability studies on 1-[4-(Aminomethyl)phenyl]pyrrolidin-2-one are not

available, related pyrrolidinone structures can undergo degradation.[9] Understanding these

potential pathways is important for proper handling and experimental design.

Potential Degradation Pathways

Degradation Processes

1-[4-(Aminomethyl)phenyl]pyrrolidin-2-one

Hydrolysis
(Acidic/Basic Conditions)

Susceptible Lactam Ring

Oxidation

Aminomethyl & Phenyl Groups

Photolysis
(Exposure to Light)

Ring-Opened Product Oxidized Derivatives Photodegradation Products
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Caption: Potential degradation pathways for pyrrolidinone-containing compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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